Cas no 1804186-67-1 (2-(2-Chloropropanoyl)-6-fluoromandelic acid)

• Product Name: 2-(2-Chloropropanoyl)-6-fluoromandelic acid
• CAS No: 1804186-67-1
• MF: C₁₁H₁₀ClFO₄
• MW: 260.646106243134
• CID: 4940892
• Update Time: 2025-06-10

2-(2-Chloropropanoyl)-6-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloropropanoyl)-6-fluoromandelic acid

• Inchi： 1S/C11H10ClFO4/c1-5(12)9(14)6-3-2-4-7(13)8(6)10(15)11(16)17/h2-5,10,15H,1H3,(H,16,17)
• InChI Key： QYFUBWRSGUIVMH-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C=1C(C(=O)O)O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 2-(2-Chloropropanoyl)-6-fluoromandelic acid

Recent Advances in the Study of 2-(2-Chloropropanoyl)-6-fluoromandelic acid (CAS: 1804186-67-1)

The compound 2-(2-Chloropropanoyl)-6-fluoromandelic acid (CAS: 1804186-67-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-(2-Chloropropanoyl)-6-fluoromandelic acid, with particular emphasis on improving yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to characterize the compound and ensure its structural integrity. The compound's unique chemical properties, including its fluorinated mandelic acid backbone, make it a promising candidate for further pharmacological investigation.

In vitro studies have demonstrated that 2-(2-Chloropropanoyl)-6-fluoromandelic acid exhibits notable inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory responses. Researchers have identified its potential as a modulator of cyclooxygenase-2 (COX-2) activity, suggesting its utility in the development of novel anti-inflammatory agents. Additionally, preliminary data indicate that the compound may possess neuroprotective properties, warranting further exploration in models of neurodegenerative diseases.

The pharmacokinetic profile of 2-(2-Chloropropanoyl)-6-fluoromandelic acid has also been a subject of recent investigation. Studies have shown that the compound exhibits favorable bioavailability and metabolic stability, which are critical factors for its potential use as a therapeutic agent. However, challenges remain in optimizing its delivery and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies.

Looking ahead, the research community is keen to explore the clinical potential of 2-(2-Chloropropanoyl)-6-fluoromandelic acid. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical trials. The ultimate goal is to translate these findings into effective treatments for conditions such as chronic inflammation and neurodegenerative disorders.

In conclusion, 2-(2-Chloropropanoyl)-6-fluoromandelic acid represents a promising avenue for drug discovery and development. Its unique chemical structure and biological activity underscore its potential as a therapeutic agent, while ongoing research continues to uncover new applications and refine its pharmacological properties. The findings summarized in this brief highlight the compound's significance in the evolving landscape of chemical biology and pharmaceutical science.